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Get Quote

Executive Summary

In organic synthesis and drug development, the term "1-(chloroethyl)pyrrolidin-2-one" refers to
one of two distinct structural isomers. The distinction is critical for experimental design:

e 1-(2-Chloroethyl)pyrrolidin-2-one (Stable Reagent): The commercially available, stable

-chloroalkyl lactam used as a building block for introducing the
-ethylpyrrolidone motif.

¢ 1-(1-Chloroethyl)pyrrolidin-2-one (Reactive Intermediate): The unstable

-chloroalkyl lactam (hemiaminal chloride), typically generated in situ from
-vinylpyrrolidone and HCI. It serves as a potent electrophile for

-acyliminium ion chemistry.

This guide primarily characterizes the stable 2-chloroethyl isomer (CAS 51333-90-5) while
providing mechanistic protocols for generating and utilizing the 1-chloroethyl species.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12440005#bc-rfq
https://www.benchchem.com/product/b12440005/docs?utm_src=pdf-body#1-chloroethyl-pyrrolidin-2-one-technical-guide-and-isomer-distinction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12440005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Part 1: Chemical Identity & Nomenclature[1]
1-(2-Chloroethyl)pyrrolidin-2-one (The Stable Reagent)

This is the standard reagent found in chemical catalogs.

Identifier Value
CAS Number 51333-90-5
IUPAC Name 1-(2-Chloroethyl)pyrrolidin-2-one

Common Synonyms

-(2-Chloroethyl)-2-pyrrolidone; 1-(2-
Chloroethyl)-2-pyrrolidinone; 2-Pyrrolidinoethyl

chloride (incorrect usage, refers to amine); CEP.

Molecular Formula

Molecular Weight 147.60 g/mol
SMILES CICCN1CCcCC1=0
InChl Key CWLYHDWHNFLUEI-UHFFFAOY SA-N

1-(1-Chloroethyl)pyrrolidin-2-one (The Reactive

Intermediate)

This species is rarely isolated due to its susceptibility to hydrolysis and elimination.
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Identifier Value

Not commonly assigned (Transient species);

often indexed under

CAS Number
-vinylpyrrolidone adducts.
Systematic Name 1-(1-Chloroethyl)pyrrolidin-2-one
(
Synonyms
-Chloroethyl)pyrrolidone; 1-(1-Chloroethyl)-2-
pyrrolidinone; NVP-HCI Adduct.
SMILES CC(Cl)N1cccee1=0

Functional Class -Haloamide; Hemiaminal chloride.

Part 2: Chemical Properties & Synthesis[1][2][3][4]
Synthesis of 1-(2-Chloroethyl)pyrrolidin-2-one

The stable isomer is synthesized by the chlorination of
-(2-hydroxyethyl)-2-pyrrolidone.
e Precursor:

-(2-Hydroxyethyl)-2-pyrrolidone (generated from
-butyrolactone + ethanolamine).[1]

o Reagents: Thionyl chloride (

) or Phosphorous pentachloride (

)-

» Reaction Type: Nucleophilic substitution (

or
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Generation of 1-(1-Chloroethyl)pyrrolidin-2-one

The
-isomer is generated via the Markovnikov addition of anhydrous hydrogen chloride to
-vinylpyrrolidone (NVP).

Precursor:

-Vinylpyrrolidin-2-one (NVP) [CAS 88-12-0].
o Reagents: Anhydrous

(gas or in dioxane/ether).

» Conditions: Strictly anhydrous, low temperature (

to

)

e Mechanism: Protonation of the enamide double bond yields an

-acyliminium ion, which is trapped by the chloride ion.

Key Physical Properties (Isomer Comparison)
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1-(1-Chloroethyl)
Property 1-(2-Chloroethyl) (Stable)

(Reactive)
State Liquid or low-melting solid Unstable oil / Solution
Moderate alkylating agent ( High electrophilicity (
Reactivity
) -like)
) ) Rapid (forms 2-pyrrolidone +
Hydrolysis Slow (requires heat/base)
acetaldehyde)
Stable at RT (inert ] ] o
Storage Use immediately in situ

atmosphere)

Part 3: Reactivity & Applications
1-(2-Chloroethyl)pyrrolidin-2-one Applications

This isomer acts as a standard alkyl halide linker.

e Drug Synthesis: Used to attach the (2-oxo-1-pyrrolidinyl)ethyl moiety to phenols, amines, or
thiols.

e Mechanism: Classical

displacement of the terminal chloride.

o Example: Synthesis of pyrrolidone-containing pharmaceutical intermediates (e.g., nootropics
analogs).

1-(1-Chloroethyl)pyrrolidin-2-one Applications
This isomer acts as a precursor to
-acyliminium ions.

e -Amidoalkylation: Reacts with nucleophiles (electron-rich aromatics, silyl enol ethers) to
introduce the 1-(pyrrolidin-2-on-1-yl)ethyl group.

e Prodrug Design: Can be used to form
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-acyloxyalkyl derivatives (soft alkylation) which are hydrolytically labile.

Visualization: Synthesis & Reactivity Pathways[5]
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Caption: Divergent synthesis and reactivity of alpha-chloro (red path) vs. beta-chloro (green
path) pyrrolidone isomers.

Part 4: Experimental Protocols
Protocol A: Synthesis of 1-(2-Chloroethyl)pyrrolidin-2-
one (Stable)

Objective: Preparation of the stable reagent from commercially available precursors.

e Setup: Equip a 250 mL round-bottom flask with a reflux condenser and dropping funnel
under

» Reagents: Charge

-(2-hydroxyethyl)-2-pyrrolidone (12.9 g, 100 mmol) and dry toluene (50 mL).

o Addition: Add thionyl chloride (

, 13.0 g, 110 mmol) dropwise at
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e Reaction: Warm to room temperature, then reflux for 2 hours. Evolution of

and
gas will be observed (scrub gases).

o Workup: Evaporate solvent and excess

under reduced pressure.

 Purification: Distill the residue under vacuum (bp approx. 110-115°C at 2 mmHg) to yield a
colorless liquid.

Protocol B: In Situ Generation of 1-(1-
Chloroethyl)pyrrolidin-2-one

Objective: Generation of the reactive electrophile for immediate coupling.
e Setup: Flame-dried Schlenk flask under Argon.
+ Reagents: Dissolve

-vinylpyrrolidin-2-one (NVP, 1.11 g, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL).

o Reaction: Bubble anhydrous

gas through the solution at
for 15 minutes, or add 1.0 equivalent of
in dioxane.

o Observation: The formation of the 1-chloroethyl species is quantitative but reversible.

» Utilization: Add the nucleophile (e.g., an alcohol or electron-rich aromatic) and a Lewis acid
catalyst (if required) immediately to the reaction mixture at low temperature.

Part 5: Safety & Handling
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» Vesicant Hazard: Both isomers, particularly the 2-chloroethyl variant, resemble nitrogen
mustard precursors in structure (though less toxic). They are skin irritants and potential
alkylating agents.

 Inhalation: Use only in a fume hood. The 1-chloroethyl isomer releases HCI upon hydrolysis.
e Moisture Sensitivity:
o 2-Chloroethyl: Hygroscopic. Store in a desiccator.

o 1-Chloroethyl: Extremely moisture sensitive. Hydrolyzes instantly to 2-pyrrolidone and
acetaldehyde.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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